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Compound of Interest

Compound Name: Glyoxal bisulfite

Cat. No.: B8703452 Get Quote

Sodium Glyoxal Bisulfite: A Comprehensive
Technical Guide
For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the core physical and

chemical properties of sodium glyoxal bisulfite. It is intended to be a valuable resource for

researchers, scientists, and professionals in drug development, offering detailed information on

its characteristics, synthesis, and analysis.

Core Physical and Chemical Properties
Sodium glyoxal bisulfite, also known as glyoxal disodium bisulfite or 1,2-dihydroxyethane-1,2-

disulfonic acid disodium salt, is a white to off-white crystalline solid.[1] It is the adduct of glyoxal

with two equivalents of sodium bisulfite. This compound is freely soluble in water and

practically insoluble in alcohol.[2] It may have a faint odor of sulfur dioxide.[2]

Quantitative Data Summary
The following tables summarize the key quantitative physical and chemical properties of

sodium glyoxal bisulfite.
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Property Value Source(s)

Molecular Formula C₂H₄Na₂O₈S₂ [2][3]

Molecular Weight 266.16 g/mol [2][3]

Appearance
White to off-white fine

crystalline powder
[1][4]

Melting Point 193 - 195 °C (decomposes) [4][5][6]

Solubility
Freely soluble in water;

practically insoluble in alcohol
[2]

pH 4.0 - 4.5 (in a 1 in 10 solution) [7]

Calculated Properties Value Source(s)

Hydrogen Bond Donor Count 2 [8]

Hydrogen Bond Acceptor

Count
8 [8]

Rotatable Bond Count 1

Topological Polar Surface Area 172 Å² [9]

Heavy Atom Count 14 [8]

Complexity 262 [9]

Synthesis and Experimental Protocols
Synthesis of Sodium Glyoxal Bisulfite
A detailed and reliable method for the preparation of glyoxal bisulfite is provided by Organic

Syntheses.[1][4] The following protocol is adapted from this procedure.

Experimental Protocol: Synthesis of Glyoxal Bisulfite[1][4]

Materials:
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Selenious acid

Paraldehyde

Dioxane

50% Acetic acid

25% Lead acetate solution

Hydrogen sulfide

Activated carbon (Norit)

Sodium bisulfite

95% Ethanol

Ether

Procedure:

Glyoxal Preparation: In a 2-L round-bottomed flask equipped with a reflux condenser,

combine 222 g of selenious acid, 270 ml of paraldehyde, 540 ml of dioxane, and 40 ml of

50% acetic acid. Reflux the mixture for 6 hours.

Work-up: Decant the solution from the inorganic material. Wash the residue with two 150-ml

portions of water. Combine the aqueous solutions and steam-distill to remove paraldehyde

and dioxane.

Purification: Decant the mixture from any remaining selenium. Add a slight excess of 25%

lead acetate solution to the filtrate to precipitate lead selenite. Remove the precipitate by

filtration. Saturate the filtrate with hydrogen sulfide in a fume hood. Add 20 g of activated

carbon, warm the mixture to 40°C, and filter with suction.

Concentration: Concentrate the clear solution to about 150 ml under reduced pressure on a

hot water bath.
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Formation of the Bisulfite Adduct: Prepare a solution of sodium bisulfite by dissolving 312 g

of technical sodium bisulfite in 2.1 L of warm water (approximately 40°C) and adding 1.4 L of

95% ethanol. Filter this solution.

Add the concentrated glyoxal solution to the sodium bisulfite solution in a 4-L beaker with

mechanical stirring.

Stir the mixture for 3 hours.

Isolation: Filter the resulting white precipitate (the sodium glyoxal bisulfite adduct) with

suction on a large Büchner funnel.

Washing: Wash the product first with two 150-ml portions of ethanol and then with 150 ml of

ether.

Drying: Air-dry the product. The expected yield is 350–360 g.

Synthesis Workflow for Sodium Glyoxal Bisulfite.

Purity Determination by Titration
The purity of sodium glyoxal bisulfite can be determined by an iodometric titration, which is a

common method for quantifying sulfite-containing compounds.[7][10]

Experimental Protocol: Iodometric Titration for Purity Assay

Materials:

Sodium glyoxal bisulfite sample

0.1 N Iodine standard solution

0.1 N Sodium thiosulfate standard solution

1% Starch indicator solution

Hydrochloric acid

Deionized water
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Procedure:

Accurately weigh approximately 0.2 g of the sodium glyoxal bisulfite sample.

Dissolve the sample in 50.0 mL of 0.1 N iodine solution in a glass-stoppered flask.

Stopper the flask and allow the mixture to stand for 5 minutes.

Add 1 mL of hydrochloric acid.

Titrate the excess iodine with 0.1 N sodium thiosulfate solution.

As the endpoint is approached (the solution becomes a pale yellow), add a few drops of

starch indicator. The solution will turn a deep blue color.

Continue the titration with sodium thiosulfate until the blue color disappears.

Record the volume of sodium thiosulfate used.

Perform a blank titration with 50.0 mL of the 0.1 N iodine solution and 1 mL of hydrochloric

acid.

Calculation:

The percentage purity of sodium glyoxal bisulfite can be calculated using the following

formula:

Where:

V_blank = volume of sodium thiosulfate used in the blank titration (mL)

V_sample = volume of sodium thiosulfate used in the sample titration (mL)

N_Na2S2O3 = normality of the sodium thiosulfate solution (N)

Eq_wt_SGB = equivalent weight of sodium glyoxal bisulfite (133.08 g/mol )

W_sample = weight of the sodium glyoxal bisulfite sample (g)
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Spectroscopic and Chromatographic Analysis
Spectroscopic Data
Spectroscopic data is crucial for the structural confirmation of sodium glyoxal bisulfite.

¹H NMR: The proton NMR spectrum of sodium glyoxal bisulfite in D₂O would be expected

to show signals corresponding to the methine protons.[11][12]

¹³C NMR: The carbon NMR spectrum provides information about the carbon skeleton of the

molecule.[9]

IR Spectroscopy: The infrared spectrum reveals the presence of hydroxyl (-OH) and

sulfonate (-SO₃) functional groups.[9][13]

High-Performance Liquid Chromatography (HPLC)
HPLC is a valuable technique for the analysis of sodium glyoxal bisulfite and related

compounds. A reversed-phase HPLC method can be developed for its quantification.[14] For

the analysis of glyoxal and its derivatives, an Aminex HPX-87H column with a dilute sulfuric

acid mobile phase and refractive index or UV detection (at 210 nm) has been shown to be

effective.[15][16][17]

Reactivity and Chemical Behavior
Sodium glyoxal bisulfite is a stable compound under normal temperatures and pressures.[4] It

is, however, incompatible with strong oxidizing agents.[4] Hazardous decomposition products

upon heating include carbon monoxide, carbon dioxide, and oxides of sulfur.[11]

The reactivity of sodium glyoxal bisulfite is primarily attributed to the presence of the glyoxal

and bisulfite moieties.[1] It can participate in various chemical reactions, including nucleophilic

additions.[1]

Use as a Crosslinking Agent
Glyoxal and its derivatives are known crosslinking agents for polymers containing hydroxyl

groups, such as polyvinyl alcohol (PVA) and cellulose.[18][19] The crosslinking reaction
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typically occurs in an acidic environment and involves the formation of acetal linkages.[18] This

property is utilized to improve the mechanical and barrier properties of materials.[19]

Simplified Glyoxal Crosslinking Mechanism.

Biological Activity and Signaling Pathways
While specific signaling pathways for the sodium glyoxal bisulfite adduct are not extensively

detailed in the literature, the biological effects of glyoxal, a key component, are well-

documented. Glyoxal is a reactive dicarbonyl compound that can form adducts with biological

macromolecules, including proteins and DNA.[2][20]

The formation of these adducts can lead to cellular damage and has been implicated in aging

and various diseases.[2] Glyoxal can react with guanine residues in DNA to form stable

adducts, which can lead to mutations.[20][21] In cellular systems, glyoxal has been shown to

induce the production of interleukin-8 (IL-8) in intestinal cells through the generation of

superoxide anions and the activation of the MAPK p38 signaling pathway.[22]

Cells possess detoxification mechanisms for reactive carbonyls like glyoxal, primarily through

the glyoxalase system.[23]

Inferred Signaling Pathway of Glyoxal.

Safety and Handling
Sodium glyoxal bisulfite is irritating to the eyes, respiratory system, and skin.[3][11] It is

important to handle this compound with appropriate personal protective equipment, including

safety glasses, gloves, and a lab coat.[11] Work should be conducted in a well-ventilated area

to avoid inhalation of dust.[11] In case of contact with eyes or skin, flush immediately with

plenty of water.[11]

Store in a cool, dry, well-ventilated place in a tightly closed container.[11]

Applications in Research and Development
Sodium glyoxal bisulfite serves as a versatile reagent in organic synthesis. It has been used

in the preparation of various compounds, including quinoxaline derivatives.[5] Its ability to act

as a reducing agent and a fixing agent also makes it useful in the dye and textile industries.[1]
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In the context of drug development, its crosslinking properties could be explored for the

formulation of hydrogels or other drug delivery systems. The biological activity of glyoxal and its

adducts suggests that sodium glyoxal bisulfite could be a tool for studying cellular stress

responses and DNA damage.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Organic Syntheses Procedure [orgsyn.org]

2. Protein and nucleotide damage by glyoxal and methylglyoxal in physiological systems -
role in ageing and disease - PMC [pmc.ncbi.nlm.nih.gov]

3. Organic Syntheses Procedure [orgsyn.org]

4. orgsyn.org [orgsyn.org]

5. Glyoxal sodium bisulfite addition compound 332360-05-1 [sigmaaldrich.com]

6. US1988455A - Preparation of glyoxal - Google Patents [patents.google.com]

7. fao.org [fao.org]

8. Page loading... [wap.guidechem.com]

9. Glyoxal-sodium bisulfite | C2H4Na2O8S2 | CID 2723958 - PubChem
[pubchem.ncbi.nlm.nih.gov]

10. scribd.com [scribd.com]

11. GLYOXAL SODIUM BISULFITE(517-21-5) 1H NMR spectrum [chemicalbook.com]

12. researchgate.net [researchgate.net]

13. GLYOXAL SODIUM BISULFITE(517-21-5) IR2 spectrum [chemicalbook.com]

14. A Stability Indicating Method for the Determination of the Antioxidant Sodium Bisulfite in
Pharmaceutical Formulation by RP-HPLC Technique - PMC [pmc.ncbi.nlm.nih.gov]

15. researchgate.net [researchgate.net]

16. CN101539543A - Method for detecting glyoxylate and glyoxal by high performance liquid
chromatography - Google Patents [patents.google.com]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 10 Tech Support

https://www.benchchem.com/product/b8703452?utm_src=pdf-body
https://www.benchchem.com/product/b8703452?utm_src=pdf-custom-synthesis
http://www.orgsyn.org/demo.aspx?prep=CV3P0438
https://pmc.ncbi.nlm.nih.gov/articles/PMC2649415/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2649415/
https://orgsyn.org/demo.aspx?prep=cv2p0509
http://orgsyn.org/content/pdfs/procedures/CV3P0438.pdf
https://www.sigmaaldrich.com/SG/en/product/aldrich/166502
https://patents.google.com/patent/US1988455A/en
https://www.fao.org/fileadmin/user_upload/jecfa_additives/docs/Monograph1/Additive-414.pdf
https://wap.guidechem.com/encyclopedia/glyoxal-sodium-bisulfite-dic59977.html
https://pubchem.ncbi.nlm.nih.gov/compound/Glyoxal-sodium-bisulfite
https://pubchem.ncbi.nlm.nih.gov/compound/Glyoxal-sodium-bisulfite
https://www.scribd.com/document/488090605/MTD-PET-CHE-173-Determination-of-Sodium-Bisulfite-based-on-Sulfite-Iodo
https://www.chemicalbook.com/spectrumen_517-21-5_1hnmr.htm
https://www.researchgate.net/figure/H-NMR-spectra-of-11-mixture-of-glycolaldehyde-and-sodium-bisulfite-obtained-in-D-2-O-at_fig2_330218149
https://www.chemicalbook.com/SpectrumEN_517-21-5_IR2.htm
https://pmc.ncbi.nlm.nih.gov/articles/PMC3221497/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3221497/
https://www.researchgate.net/publication/233770702_Analysis_of_Glyoxal_and_Related_Substances_by_Means_of_High-Performance_Liquid_Chromatography_with_Refractive_Index_Detection
https://patents.google.com/patent/CN101539543A/en
https://patents.google.com/patent/CN101539543A/en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8703452?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


17. welch-us.com [welch-us.com]

18. Study of the Crosslinking of PVA with Glyoxal in LbL Nanocomposites [scirp.org]

19. A comparative study of the effects of chemical crosslinking agents on NBSK handsheet
properties :: BioResources [bioresources.cnr.ncsu.edu]

20. DNA modifications by the mutagen glyoxal: adduction to G and C, deamination of C and
GC and GA cross-linking - PubMed [pubmed.ncbi.nlm.nih.gov]

21. Formation mechanism of glyoxal-DNA adduct, a DNA cross-link precursor - PubMed
[pubmed.ncbi.nlm.nih.gov]

22. Carbonyl compounds methylglyoxal and glyoxal affect interleukin-8 secretion in intestinal
cells by superoxide anion generation and activation of MAPK p38 - PubMed
[pubmed.ncbi.nlm.nih.gov]

23. Methylglyoxal and Its Adducts: Induction, Repair, and Association with Disease - PMC
[pmc.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Physical and chemical properties of sodium glyoxal
bisulfite.]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8703452#physical-and-chemical-properties-of-
sodium-glyoxal-bisulfite]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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